Cas no 1502553-21-0 (4-{(furan-2-yl)methylamino}pentan-1-ol)

• Product Name: 4-{(furan-2-yl)methylamino}pentan-1-ol
• CAS No: 1502553-21-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5170762
• PubChem ID: 75356553
• Update Time: 2025-06-07

4-{(furan-2-yl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(2-furanylmethyl)amino]-
• 4-{(furan-2-yl)methylamino}pentan-1-ol

• Inchi： 1S/C10H17NO2/c1-9(4-2-6-12)11-8-10-5-3-7-13-10/h3,5,7,9,11-12H,2,4,6,8H2,1H3
• InChI Key： KNZOEPDNFNVZBC-UHFFFAOYSA-N
• SMILES： C(O)CCC(NCC1=CC=CO1)C

Additional information on 4-{(furan-2-yl)methylamino}pentan-1-ol

Introduction to 4-{(furan-2-yl)methylamino}pentan-1-ol (CAS No. 1502553-21-0)

4-{(furan-2-yl)methylamino}pentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1502553-21-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentan-1-ol backbone substituted with a furan-2-ylmethylamino group, exhibits a unique structural framework that positions it as a potential candidate for various biochemical applications. The presence of both an amine and an alcohol functionality makes this compound a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The furan moiety in 4-{(furan-2-yl)methylamino}pentan-1-ol is a key structural feature that contributes to its reactivity and potential biological activity. Furan derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The methylamino group further enhances the compound's potential by introducing basicity and nucleophilicity, which can be exploited in drug design for optimal pharmacokinetic properties. This combination of features makes 4-{(furan-2-yl)methylamino}pentan-1-ol a promising scaffold for further derivatization and exploration.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological pathways involved in neurological disorders, inflammation, and metabolic diseases. The structural motifs present in 4-{(furan-2-yl)methylamino}pentan-1-ol align well with these areas of research. For instance, the furan ring has been shown to exhibit binding affinity to certain neurotransmitter receptors, while the amine and alcohol functional groups provide opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding specificity. These characteristics make 4-{(furan-2-yl)methylamino}pentan-1-ol a valuable building block for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of 4-{(furan-2-yl)methylamino}pentan-1-ol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic substitution or reductive amination, allowing for rapid exploration of its derivatives. This ease of synthesis enables researchers to efficiently screen large libraries of analogs, optimizing properties such as solubility, bioavailability, and target engagement. The flexibility provided by the pentan-1-ol backbone also allows for modifications at multiple positions, enabling the creation of diverse chemical entities with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of 4-{(furan-2-yl)methylamino}pentan-1-ol as a starting point for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with target proteins through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel analogs with improved pharmacological profiles. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their alignment with known pharmacophores, streamlining the drug development process.

The potential applications of 4-{(furan-2-yl)methylamino}pentan-1-ol extend beyond traditional pharmaceuticals. Its unique structural features make it attractive for use in agrochemicals and material science, where similar molecular motifs are known to exhibit desirable properties. For example, furan derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity under various conditions. Furthermore, the compound's ability to form hydrogen bonds could be leveraged in the development of new polymers or coatings with enhanced functionality.

In conclusion, 4-{(furan-2yl)methylamino}pentan1ol (CAS No. 1502553210) represents a fascinating molecule with broad applicability in chemical biology and drug discovery. Its structural composition, featuring both a furan ring and an amine-alcohol dyad, provides a rich foundation for synthetic exploration and biological investigation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 4-{(furan2yl)methylamino}pentan1ol are poised to play a pivotal role in shaping the future of medicine and materials science.